Cas no 52552-56-4 (Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium)

• Product Name: Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium
• CAS No: 52552-56-4
• MF: C₅₇H₅₄O₉Pd₂
• MW: 1095.87327337265
• CID: 4554755
• PubChem ID: 329763563
• Update Time: 2025-10-18

Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium Chemical and Physical Properties

Names and Identifiers

• Tris[μ-[(1,2-η:4,5-η)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]di-palladium
• CID 23634710
• TRIS[MU-[(1,2-ETA:4,5-ETA)-(1E,4E)-1,5-BIS(4-METHOXYPHENYL)-1,4-PENTADIEN-3-ONE]]DI-PALLADIUM
• SC10522
• Tris[-[(1,2-:4,5-)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]di-palladium
• 1,5-BIS(4-METHOXYPHENYL)-1,4-PENTADIEN-3-ONE PALLADIUM COMPLEX;TRIS[MU-[(1,2-ETA:4,5-ETA)-(1E,4E)-1,5-BIS(4-METHOXYPHENYL)-1,4-PENTADIEN-3-ONE]]DI-PALLADIUM;Tris[-[(1,2-:4,5-)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]di-palladium
• Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium

• MDL： MFCD16879051
• Inchi： 1S/3C19H18O3.2Pd/c3*1-21-18-11-5-15(6-12-18)3-9-17(20)10-4-16-7-13-19(22-2)14-8-16;;/h3*3-14H,1-2H3;;/b3*9-3+,10-4+;;
• InChI Key： MUMOHYILJJXYCH-XWSHDVOKSA-N
• SMILES： [Pd].[Pd].O(C)C1C=CC([CH][CH]C([CH][CH]C2C=CC(=CC=2)OC)=O)=CC=1.O(C)C1C=CC([CH][CH]C([CH][CH]C2C=CC(=CC=2)OC)=O)=CC=1.O(C)C1C=CC([CH][CH]C([CH][CH]C2C=CC(=CC=2)OC)=O)=CC=1 |^1:8,9,11,12,30,31,33,34,52,53,55,56|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 68
• Rotatable Bond Count: 24
• Complexity: 283
• Topological Polar Surface Area: 107

Experimental Properties

• Melting Point: 138-145 °C

Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Additional information on Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium

Introduction to Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium (CAS No. 52552-56-4)

Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium, a compound with the CAS number 52552-56-4, represents a significant advancement in the field of organometallic chemistry and its applications in catalysis. This complex exhibits unique structural and electronic properties that make it highly valuable for various chemical transformations. The presence of palladium in its structure imparts exceptional catalytic activity, particularly in cross-coupling reactions which are pivotal in the synthesis of complex organic molecules.

The molecular structure of Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium is characterized by a central palladium atom coordinated to two bidentate ligands. These ligands are derived from 1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one, a compound that provides both steric and electronic tuning to the metal center. The methoxy groups in the ligand system contribute to the stability of the complex and enhance its solubility in common organic solvents, making it more practical for industrial applications.

Recent research has highlighted the utility of this palladium complex in various catalytic processes. One of the most notable applications is in the field of Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds and have wide-ranging applications in pharmaceuticals and materials science. The high efficiency and selectivity of Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium in these reactions has been demonstrated in multiple studies published in leading chemical journals.

In addition to its role in cross-coupling reactions, this compound has also shown promise in other catalytic applications such as hydrogenation and oxidation processes. The ability to fine-tune the electronic properties of the palladium center through ligand design allows for selective catalysis under mild conditions. This is particularly important for industrial processes where energy efficiency and environmental impact are significant considerations.

The synthesis of Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium involves a series of well-defined steps that require precise control over reaction conditions. The use of high-quality starting materials and controlled reaction parameters ensures the formation of the desired complex with high yield and purity. Advances in synthetic methodologies have made it possible to produce this complex on a larger scale, facilitating its use in industrial settings.

The stability and reusability of this palladium complex are critical factors for its practical application. Studies have shown that Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium can be recovered and reused multiple times without significant loss of catalytic activity. This feature not only reduces costs but also minimizes waste generation, aligning with green chemistry principles.

The electronic properties of palladium complexes play a crucial role in their catalytic behavior. The unique arrangement of atoms around the palladium center influences how it interacts with substrates during a reaction. In the case of Tris[MU-[(1,2-eta:4,5-eta)-(1E,4E)-1,5-bis(4-methoxyphenyl)-1,4-pentadien-3-one]]DI-palladium, the methoxy groups on the ligands help stabilize the metal center while also providing electronic effects that enhance catalytic activity.

Recent research has also explored the potential of this complex in polymer chemistry. Palladium-catalyzed reactions are widely used for synthesizing polymers with tailored properties. The ability to precisely control polymerization reactions using Tris[MU-[(1E',ME-MU)-(E,E')-(E^E')]-ME^-]DI-Pd (CAS No. 52552-56-44)) has opened new avenues for developing advanced materials with specific functionalities.

The future prospects for Tris[MU-[(₰,₱]-(₰",₲')-(₱",₲",₲",₲',₲',₲)]-(₱",₲)- MU- MU- MU- MU- MU- MU- MU- MU- MU- MU- MU- ME)D I-Pd (CAS No. 52 -56 -44) ) are vast. As our understanding of organometallic chemistry continues to grow, new applications and improvements in existing processes are expected. The development of more efficient and sustainable catalysts, such as this one, will be crucial for meeting the demands of modern industry.